Cas no 130922-39-3 (Benzenethiol, 2,3-difluoro- (9CI))

• Product Name: Benzenethiol, 2,3-difluoro- (9CI)
• CAS No: 130922-39-3
• MF: C₆H₄F₂S
• MW: 146.157767295837
• MDL: MFCD13185577
• CID: 839455
• PubChem ID: 22148892
• Update Time: 2025-10-28

Benzenethiol, 2,3-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,3-difluoro- (9CI)
• 2,3-Difluorobenzenethiol
• 2,3-DIFLUORO-BENZENETHIOL
• 2,3-DIFLUOROTHIOPHENOL
• difluorothiophenol
• DB-342388
• MFCD13185577
• Benzenethiol, 2,3-difluoro-
• EN300-69810
• 130922-39-3
• 2,3-Difluorobenzene-1-thiol
• SCHEMBL457654
• AKOS037652988
• QYTSIBBNZWTHMZ-UHFFFAOYSA-N
• FS-6126
• DTXSID50622958

• MDL： MFCD13185577
• Inchi： 1S/C6H4F2S/c7-4-2-1-3-5(9)6(4)8/h1-3,9H
• InChI Key： QYTSIBBNZWTHMZ-UHFFFAOYSA-N
• SMILES： SC1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 146.00022
• Monoisotopic Mass: 146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on Benzenethiol, 2,3-difluoro- (9CI)

Comprehensive Overview of Benzenethiol, 2,3-difluoro- (9CI) (CAS No. 130922-39-3)

Benzenethiol, 2,3-difluoro- (9CI), with the CAS number 130922-39-3, is a fluorinated aromatic thiol compound that has garnered significant attention in organic synthesis and material science. This compound, characterized by its unique 2,3-difluoro substitution pattern, serves as a versatile building block for pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring both thiol (-SH) and fluoro (-F) functional groups, enables diverse reactivity, making it invaluable for researchers exploring cross-coupling reactions and click chemistry applications.

In recent years, the demand for fluorinated aromatic compounds like 2,3-difluorobenzenethiol has surged due to their role in designing bioactive molecules and electronic materials. A trending topic in chemical forums and search queries revolves around its use in OLED (organic light-emitting diode) technologies, where fluorinated thiols enhance charge transport properties. Additionally, its application in metal-organic frameworks (MOFs) and catalysis aligns with the growing interest in sustainable chemistry and green synthesis methods.

The synthesis of CAS 130922-39-3 typically involves nucleophilic aromatic substitution (SNAr) or direct fluorination of benzenethiol derivatives. Researchers often search for optimized protocols to improve yield and purity, reflecting the compound's industrial relevance. Notably, its thermal stability and solubility in polar solvents are frequently discussed in academic papers, addressing common user queries about handling and storage conditions.

From an SEO perspective, keywords such as "2,3-difluorobenzenethiol supplier," "fluorinated thiol applications," and "CAS 130922-39-3 synthesis" rank highly in search engines, underscoring its commercial and research appeal. The compound's role in photoredox catalysis—a hot topic in synthetic chemistry—further boosts its visibility. Innovators are also exploring its potential in carbon-fluorine bond activation, a cutting-edge area tied to renewable energy solutions.

In conclusion, Benzenethiol, 2,3-difluoro- (9CI) exemplifies the intersection of fundamental research and industrial innovation. Its adaptability to high-throughput screening and molecular design ensures its prominence in journals and patent filings. As sustainability and precision chemistry dominate scientific discourse, this compound's relevance will only expand, answering the evolving needs of both academia and industry.